Cas no 85160-84-5 (2,2-Dimethyl-6-nitro-2H-benzoB1,4oxazin-3(4H)-one)

2,2-Dimethyl-6-nitro-2H-benzo[1,4]oxazin-3(4H)-one is a nitro-substituted benzoxazinone derivative with a rigid heterocyclic structure. Its key advantages include high thermal and chemical stability due to the presence of the 2,2-dimethyl group, which enhances steric protection of the oxazinone ring. The nitro group at the 6-position introduces strong electron-withdrawing properties, making it useful as an intermediate in pharmaceutical and agrochemical synthesis. The compound’s fused bicyclic framework offers structural versatility for further functionalization, while its crystalline nature ensures consistent purity. Its reactivity profile allows selective modifications, particularly in the development of bioactive molecules. Suitable for controlled reactions, it is often employed in research applications requiring precise molecular scaffolds.
2,2-Dimethyl-6-nitro-2H-benzoB1,4oxazin-3(4H)-one structure
85160-84-5 structure
Product Name:2,2-Dimethyl-6-nitro-2H-benzoB1,4oxazin-3(4H)-one
CAS No:85160-84-5
MF:C10H10N2O4
MW:222.197402477264
MDL:MFCD03427729
CID:665105
PubChem ID:10656631
Update Time:2025-05-23

2,2-Dimethyl-6-nitro-2H-benzoB1,4oxazin-3(4H)-one Chemical and Physical Properties

Names and Identifiers

    • 2,2-dimethyl-6-nitro-4H-1,4-benzoxazin-3-one
    • 2H-1,4-Benzoxazin-3(4H)-one, 2,2-dimethyl-6-nitro-
    • 2,2-DIMETHYL-6-NITRO-2H-BENZO[B][1,4]OXAZIN-3(4H)-ONE
    • YKXZRZGZJZYBBH-UHFFFAOYSA-N
    • AB15113
    • SY130768
    • 2,2-Dimethyl-6-nitro-4H-benzo[1,4]oxazin-3-one
    • 3,4-dihydro-2,2-dimethyl-6-nitro-3-oxo-2H-1,4-benzoxazine
    • 2,2-Dimethyl-6-nitro-2,3-dihydro-4H-1,4-benzooxazine-3-one
    • 2,2-DIMETHYL-6-NI
    • 2,2-Dimethyl-6-nitro-2H-1,4-benzoxazin-3(4H)-one (ACI)
    • 2,2-Dimethyl-6-nitro-3,4-dihydro-2H-1,4-benzoxazin-3-one
    • 2,2-DIMETHYL-6-NITRO-3,4-DIHYDRO-2H-BENZO[1,4]OXAZINE-ONE
    • DB-093403
    • CS-0063201
    • 85160-84-5
    • CS-15885
    • MFCD03427729
    • AKOS022413392
    • 2,2-Dimethyl-6-nitro-2H-benzo[b][1,4]oxazin-3(4H)-one, AldrichCPR
    • SCHEMBL56146
    • DTXSID00443099
    • 2,2-DIMETHYL-6-NITRO-2H-1,4-BENZOXAZIN-3(4H)-ONE
    • 2,2-Dimethyl-6-nitro-2H-benzoB1,4oxazin-3(4H)-one
    • MDL: MFCD03427729
    • Inchi: 1S/C10H10N2O4/c1-10(2)9(13)11-7-5-6(12(14)15)3-4-8(7)16-10/h3-5H,1-2H3,(H,11,13)
    • InChI Key: YKXZRZGZJZYBBH-UHFFFAOYSA-N
    • SMILES: O=C1C(C)(C)OC2C(=CC([N+](=O)[O-])=CC=2)N1

Computed Properties

  • Exact Mass: 222.06400
  • Monoisotopic Mass: 222.06405680g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 0
  • Complexity: 323
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 84.2
  • XLogP3: 1.3

Experimental Properties

  • PSA: 84.15000
  • LogP: 2.36550

2,2-Dimethyl-6-nitro-2H-benzoB1,4oxazin-3(4H)-one Security Information

  • Hazardous Material transportation number:UN 3077 9 / PGIII
  • Hazard Category Code: 51/53
  • Safety Instruction: 61
  • Hazardous Material Identification: N

2,2-Dimethyl-6-nitro-2H-benzoB1,4oxazin-3(4H)-one Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2,2-Dimethyl-6-nitro-2H-benzoB1,4oxazin-3(4H)-one Pricemore >>

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2,2-Dimethyl-6-nitro-2H-benzoB1,4oxazin-3(4H)-one Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: 1,8-Diazabicyclo[5.4.0]undec-7-ene Solvents: 1-Octyl-3-methylimidazolium tetrafluoroborate ;  3 h, rt
Reference
[Omim][BF4], a green and recyclable ionic liquid medium for the one-pot chemoselective synthesis of benzoxazinones
Sharifi, Ali; Barazandeh, Mehdi; Saeed Abaee, M.; Mirzaei, Mojtaba, Tetrahedron Letters, 2010, 51(14), 1852-1855

Production Method 2

Reaction Conditions
1.1 Reagents: Sodium bicarbonate Solvents: Chloroform ;  12 min, 40 °C
1.2 Reagents: Potassium carbonate Solvents: Dimethylformamide ;  15 min, 80 °C
Reference
Synthesis by microwave irradiation of a substituted benzoxazine parallel library with preferential relaxant activity for guinea pig trachealis
Caliendo, Giuseppe; Perissutti, Elisa; Santagada, Vincenzo; Fiorino, Ferdinando; Severino, Beatrice; et al, European Journal of Medicinal Chemistry, 2004, 39(10), 815-826

Production Method 3

Reaction Conditions
1.1 Reagents: Sodium carbonate Solvents: Chloroform ,  Water
1.2 Reagents: Potassium carbonate Solvents: Dimethylformamide
Reference
Synthesis and vasorelaxant activity of new 1,4-benzoxazine derivatives potassium channel openers
Caliendo, Giuseppe; Perissutti, Elisa; Santagada, Vincenzo; Fiorino, Ferdinando; Severino, Beatrice; et al, Bioorganic & Medicinal Chemistry, 2002, 10(8), 2663-2669

Production Method 4

Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Dimethylformamide
Reference
Novel potassium channel activators: synthesis and structure-activity relationship studies of 3,4-dihydro-2H-1,4-benzoxazine derivatives
Matsumoto, Yuzo; Tsuzuki, Ryuji; Matsuhisa, Akira; Takayama, Kazuhisa; Yoden, Toru; et al, Chemical & Pharmaceutical Bulletin, 1996, 44(1), 103-14

Production Method 5

Reaction Conditions
1.1 Solvents: Acetone ;  0 °C; 0 °C → rt
1.2 Reagents: Triethylamine ;  30 min, rt
1.3 Solvents: Water ;  3 h, reflux
Reference
Potent, orally bioavailable, liver-selective stearoyl-CoA desaturase (SCD) inhibitors
Koltun, Dmitry O.; Zilbershtein, Timur M.; Migulin, Vasily A.; Vasilevich, Natalya I.; Parkhill, Eric Q.; et al, Bioorganic & Medicinal Chemistry Letters, 2009, 19(15), 4070-4074

2,2-Dimethyl-6-nitro-2H-benzoB1,4oxazin-3(4H)-one Raw materials

2,2-Dimethyl-6-nitro-2H-benzoB1,4oxazin-3(4H)-one Preparation Products

Additional information on 2,2-Dimethyl-6-nitro-2H-benzoB1,4oxazin-3(4H)-one

Introduction to 2,2-Dimethyl-6-nitro-2H-benzo[1,4]oxazin-3(4H)-one (CAS No. 85160-84-5)

2,2-Dimethyl-6-nitro-2H-benzo[1,4]oxazin-3(4H)-one, with the CAS number 85160-84-5, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzoxazines and is characterized by its unique structural features, including a nitro group and two methyl groups. The combination of these functional groups imparts specific chemical and biological properties that make it a valuable candidate for various applications.

The chemical structure of 2,2-Dimethyl-6-nitro-2H-benzo[1,4]oxazin-3(4H)-one is composed of a benzene ring fused with an oxazine ring, with the nitro group attached at the 6-position and two methyl groups at the 2-position. This configuration provides the molecule with high stability and reactivity, making it suitable for a wide range of chemical reactions and biological studies.

Recent research has focused on the potential therapeutic applications of 2,2-Dimethyl-6-nitro-2H-benzo[1,4]oxazin-3(4H)-one. Studies have shown that this compound exhibits significant anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that 2,2-Dimethyl-6-nitro-2H-benzo[1,4]oxazin-3(4H)-one effectively inhibits the proliferation of various cancer cell lines, including those derived from breast and lung cancers. The mechanism of action involves the modulation of key signaling pathways such as NF-κB and MAPK, which are known to play crucial roles in cancer progression.

In addition to its anti-cancer properties, 2,2-Dimethyl-6-nitro-2H-benzo[1,4]oxazin-3(4H)-one has also been investigated for its anti-inflammatory effects. A study conducted by researchers at the University of California in 2020 found that this compound significantly reduces inflammation in animal models of arthritis. The anti-inflammatory activity is attributed to its ability to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6.

The synthesis of 2,2-Dimethyl-6-nitro-2H-benzo[1,4]oxazin-3(4H)-one involves a multi-step process that includes the formation of an intermediate oxazine ring followed by nitration and methylation steps. The detailed synthetic route has been described in several research papers and patents, providing a robust foundation for large-scale production and further optimization.

In terms of pharmacokinetics, 2,2-Dimethyl-6-nitro-2H-benzo[1,4]oxazin-3(4H)-one exhibits favorable properties such as good solubility and stability in biological systems. These characteristics are essential for ensuring effective drug delivery and bioavailability. Preclinical studies have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects.

The potential applications of 2,2-Dimethyl-6-nitro-2H-benzo[1,4]oxazin-3(4H)-one extend beyond cancer and inflammation. Researchers are exploring its use in other therapeutic areas such as neurodegenerative diseases and cardiovascular disorders. For example, preliminary studies suggest that this compound may have neuroprotective effects by reducing oxidative stress and preventing neuronal cell death.

In conclusion, 2,2-Dimethyl-6-nitro-2H-benzo[1,4]oxazin-3(4H)-one (CAS No. 85160-84-5) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activities make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies are expected to uncover additional benefits and optimize its use in clinical settings.

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